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Compound of Interest

Compound Name: cis-3-Decene

Cat. No.: B091391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of cis-3-Decene
(CAS No. 19398-86-8). The information is compiled from various chemical data sources and

safety data sheets for structurally similar compounds. Adherence to these protocols is crucial

for ensuring laboratory safety and maintaining the integrity of the compound.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of cis-3-Decene.[1]

[2][3][4][5]
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Property Value

Molecular Formula C₁₀H₂₀

Molecular Weight 140.27 g/mol [1][2][4]

CAS Number 19398-86-8[1][4][5]

Appearance Colorless liquid

IUPAC Name (3Z)-dec-3-ene[1]

Boiling Point Data not explicitly available in search results

Density Data not explicitly available in search results

Vapor Pressure Data not explicitly available in search results

Solubility Insoluble in water

Flash Point
Combustible liquid (classification for a similar

compound)[6]

Handling Protocols
2.1. Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling cis-3-Decene to minimize exposure risk.

Eye Protection: Wear chemical safety goggles or a face shield.[6][7]

Hand Protection: Wear suitable protective gloves resistant to chemicals.[6][7] The specific

glove material should be chosen based on the breakthrough time and permeation rate for

similar organic compounds.

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.[6][8]

Respiratory Protection: If working in a poorly ventilated area or if vapors are expected to be

generated, use a NIOSH-approved respirator with an organic vapor cartridge.

2.2. General Handling Procedures
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Work in a well-ventilated area, preferably in a chemical fume hood.[6][8]

Keep away from heat, sparks, open flames, and other ignition sources.[6][7][8] No smoking

in the handling area.[6][8]

Avoid contact with skin, eyes, and clothing.[8][9]

Avoid inhalation of vapor or mist.[10]

Use only non-sparking tools and take precautionary measures against static discharge.[9]

Ground all metal parts of the equipment to prevent ignition of vapors by static electricity.[9]

Wash hands thoroughly after handling.[7][8]

Storage Guidelines
Proper storage is essential to maintain the quality of cis-3-Decene and to prevent hazardous

situations.

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[6][8][10] Keep the container cool.[6][8]

Incompatible Materials: Keep away from strong oxidizing agents.

Storage Location: Store away from heat, sparks, and open flames.[6][8] Store locked up.[8]

Experimental Protocols
Currently, specific, detailed experimental protocols for cis-3-Decene are not readily available in

the public domain. However, its chemical nature as an alkene suggests its utility in various

organic synthesis reactions.

4.1. General Reaction Considerations

Oxidation: cis-3-Decene can be oxidized to form epoxides, alcohols, and aldehydes.[2]

Common oxidizing agents include potassium permanganate (KMnO₄).[2]
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Reduction: The double bond can be reduced to form the corresponding alkane (decane) via

catalytic hydrogenation, typically using a palladium catalyst.[2]

Halogenation: It can undergo addition reactions with halogens like chlorine or bromine

across the double bond.[2]

When performing these reactions, it is imperative to follow standard organic chemistry

laboratory procedures, including inert atmosphere techniques where necessary, and to conduct

the reactions in a chemical fume hood with appropriate PPE.

Emergency Procedures
5.1. Spills and Leaks

Remove all sources of ignition.[9]

Ensure adequate ventilation.[9]

Wear appropriate personal protective equipment.[9]

Absorb the spill with an inert absorbent material (e.g., sand, vermiculite).[9]

Collect the absorbed material into a suitable, closed container for disposal.[9]

5.2. Fire

Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish a

fire.[6][8]

Protective Equipment: In case of a fire, wear a self-contained breathing apparatus.[7]

5.3. First Aid

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[6] Seek medical attention.[6][10]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[6] If skin

irritation occurs, get medical advice/attention.[8]
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Inhalation: Move the person to fresh air.[6][10] If breathing is difficult, give oxygen.[10] Seek

medical attention if symptoms occur.[6]

Ingestion: Do NOT induce vomiting.[8][9] Clean mouth with water and drink plenty of water

afterwards.[6][9] Call a physician or poison control center immediately.[9]

Visual Workflow for Safe Handling and Storage
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Workflow for Safe Handling and Storage of cis-3-Decene
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Caption: Safe handling and storage workflow for cis-3-Decene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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